2-Mercapto-5-nitropyridine
Overview
Description
2-Mercapto-5-nitropyridine is a useful research compound. Its molecular formula is C5H4N2O2S and its molecular weight is 156.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 529743. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Peptide Synthesis
2-Mercapto-5-nitropyridine and its derivatives are significant in peptide synthesis. For instance, 2,2′-dithiobis(5-nitropyridine) is effective in activating the thiol function of cysteine in peptides, facilitating asymmetric disulfide formation. This reagent has been used in the preparation of de novo designed cytochrome model heterodimeric 62-mer peptides, highlighting its utility in constructing complex peptide structures (Rabanal, DeGrado, & Dutton, 1996).
Antiprotozoal Activity
Research into the antiprotozoal activity of pyridine thioaryl ethers, including derivatives of this compound, has been conducted. These compounds have shown significant activity, with certain derivatives demonstrating high efficacy. This indicates the potential of this compound derivatives in developing treatments against protozoal infections (Fetisov et al., 2021).
Chemical Synthesis
This compound serves as a crucial intermediate in various chemical synthesis processes. Its derivatives, such as 2-Mercapto-5-methoxyimidazo[4,5-b]pyridine, have been synthesized using multi-step chemical reactions, demonstrating the compound's versatility in organic synthesis (Liu Tian-yu, 2010).
Crystal Engineering
The compound has applications in crystal engineering, particularly in forming noncentrosymmetric structures. Studies have shown that 2-amino-5-nitropyridine and its derivatives can form noncentrosymmetric crystals, which are valuable in materials science for their unique optical properties (Fur et al., 1996).
Chemical Analysis
2,2′-Dithiobis(5-nitropyridine) has been used in spectrophotometric determinations of simple -SH compounds in biological samples. This indicates its utility in biochemical analyses, offering an alternative to traditional reagents (Swatditat & Tsen, 1972).
Nanotechnology
In nanotechnology, mercapto compounds including derivatives of this compound have been used to modify carbon paste electrodes with gold nanoparticles. These modified electrodes have applications in the potentiometric determination of ions, such as copper(II), showcasing their potential in environmental monitoring and analysis (Mashhadizadeh et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
5-nitro-1H-pyridine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O2S/c8-7(9)4-1-2-5(10)6-3-4/h1-3H,(H,6,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHQUBONFIYNJDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=S)NC=C1[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10377073 |
Source
|
| Record name | 2-Mercapto-5-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2127-09-5 |
Source
|
| Record name | 2127-09-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=529743 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2127-09-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84616 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Mercapto-5-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-nitropyridine-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary research focus of the provided article regarding 2-Mercapto-5-nitropyridine?
A1: The provided article, "Studies on Chemotherapeutics for Acid-fast Bacilli. V: Antibacterial Activity of this compound" [], focuses specifically on investigating the antibacterial activity of this compound against acid-fast bacilli. The study likely explores the compound's potential as a chemotherapeutic agent for infections caused by these bacteria, such as tuberculosis.
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